methyl 4-{5-[(4-phenyl-1-azepanyl)methyl]-1,2,4-oxadiazol-3-yl}benzoate

• IUPAC Name: methyl 4-[5-[(4-phenylazepan-1-yl)methyl]-1,2,4-oxadiazol-3-yl]benzoate
• InChI: InChI=1S/C23H25N3O3/c1-28-23(27)20-11-9-19(10-12-20)22-24-21(29-25-22)16-26-14-5-8-18(13-15-26)17-6-3-2-4-7-17/h2-4,6-7,9-12,18H,5,8,13-16H2,1H3
• InChI Key: MGOVNKGGZQRTCX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=NOC(=N2)CN3CCCC(CC3)C4=CC=CC=C4
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

Methyl 4-{5-[(4-phenyl-1-azepanyl)methyl]-1,2,4-oxadiazol-3-yl}benzoate is a chemical compound with potential applications in scientific research. It is a member of the oxadiazole family of compounds and has been studied for its potential use in various fields, including medicinal chemistry and materials science.

Mechanism of Action

The mechanism of action of methyl 4-{5-[(4-phenyl-1-azepanyl)methyl]-1,2,4-oxadiazol-3-yl}benzoate is not well understood at this time. However, studies have suggested that it may interact with specific targets in cells, such as enzymes or receptors, to produce its effects.
Biochemical and Physiological Effects:
Methyl 4-{5-[(4-phenyl-1-azepanyl)methyl]-1,2,4-oxadiazol-3-yl}benzoate has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, it has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in these cells. It has also been shown to have neuroprotective effects in animal models of neurological disorders, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-{5-[(4-phenyl-1-azepanyl)methyl]-1,2,4-oxadiazol-3-yl}benzoate in lab experiments is its potential to produce unique results due to its specific chemical structure and properties. However, one limitation is that its mechanism of action is not well understood, which may make it difficult to interpret experimental results.

Future Directions

For research on methyl 4-{5-[(4-phenyl-1-azepanyl)methyl]-1,2,4-oxadiazol-3-yl}benzoate include further studies on its mechanism of action, as well as its potential as a drug candidate for the treatment of various diseases. Additionally, research on its potential use in materials science may lead to the development of new materials with unique properties.

Synthesis Methods

The synthesis of methyl 4-{5-[(4-phenyl-1-azepanyl)methyl]-1,2,4-oxadiazol-3-yl}benzoate involves the reaction of 4-(bromomethyl)benzoic acid with 5-[(4-phenyl-1-azepanyl)methyl]-1,2,4-oxadiazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields the desired product, which can be purified by column chromatography or recrystallization.

Scientific Research Applications

Methyl 4-{5-[(4-phenyl-1-azepanyl)methyl]-1,2,4-oxadiazol-3-yl}benzoate has potential applications in various fields of scientific research. In medicinal chemistry, it has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. In materials science, it has been studied for its potential use in the development of new materials with unique properties, such as high thermal stability and conductivity.